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Compound of Interest

Compound Name: N-t-Boc-valacyclovir-d4

Cat. No.: B15554883

Get Quote

Technical Guide: N-t-Boc-valacyclovir-d4
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-t-Boc-valacyclovir-d4, a

deuterated, protected form of the antiviral prodrug valacyclovir. This stable isotope-labeled

compound is an essential internal standard for pharmacokinetic and bioanalytical studies

involving valacyclovir.

Core Compound Data
N-t-Boc-valacyclovir-d4 is the N-tert-butoxycarbonyl (Boc) protected form of valacyclovir,

where four hydrogen atoms on the ethoxy side chain have been replaced with deuterium. This

isotopic labeling provides a distinct mass difference, making it an ideal internal standard for

mass spectrometry-based quantification of valacyclovir in biological matrices.
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Parameter Value Reference

Compound Name

N-tert-Butoxycarbonyl-L-valine-

2-[(2-amino-1,6-dihydro-6-oxo-

9H-purin-9-yl)methoxy]ethyl-d4

Ester

[1][2]

Synonyms
N-t-Boc-valacyclovir-d4, N-T-

Boc-Valacyclovir D4
[2]

CAS Number 1346617-11-5 [2]

Molecular Formula C₁₈H₂₄D₄N₆O₆ [2]

Molecular Weight 428.48 g/mol [2]

Appearance White to Off-White Solid [2]

Solubility Soluble in DMSO, Methanol [2]

Experimental Protocols
Synthesis of N-t-Boc-valacyclovir-d4
The synthesis of N-t-Boc-valacyclovir-d4 is a multi-step process that involves the preparation

of a deuterated acyclovir analog followed by coupling with N-t-Boc-L-valine.

Step 1: Synthesis of Ethylene glycol-d4

A common method for preparing the deuterated side-chain precursor is the reduction of diethyl

oxalate with a deuterium source like lithium aluminum deuteride (LiAlD₄).[1]

Step 2: Synthesis of Acyclovir-d4

The synthesis of acyclovir typically involves the alkylation of guanine with a suitable side chain.

[3] In this case, a deuterated and protected ethylene glycol derivative is used. The guanine

base is often protected before alkylation to ensure regioselectivity.[3]

Step 3: Coupling of Acyclovir-d4 with N-t-Boc-L-valine
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The final step is the esterification of the hydroxyl group of acyclovir-d4 with N-t-Boc-L-valine.

This is typically achieved using a coupling agent such as dicyclohexylcarbodiimide (DCC) in the

presence of a catalyst like 4-dimethylaminopyridine (DMAP).[4]

Analytical Characterization
High-Performance Liquid Chromatography (HPLC) for Purity Assessment

HPLC is employed to determine the purity of the synthesized N-t-Boc-valacyclovir-d4.

Instrumentation: A standard HPLC system equipped with a UV detector.[2]

Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm).[2]

Mobile Phase: A gradient mixture of an aqueous buffer (e.g., 0.1% formic acid in water) and

an organic solvent (e.g., acetonitrile or methanol).[2]

Flow Rate: Typically 1.0 mL/min.[2]

Detection: UV detection at a wavelength of 254 nm.[2]

Mass Spectrometry (MS) for Identity and Isotopic Purity Confirmation

MS is used to confirm the molecular weight and assess the isotopic enrichment of the final

product.

Instrumentation: A high-resolution mass spectrometer (e.g., TOF or Orbitrap) with an

electrospray ionization (ESI) source.[2]

Ionization Mode: Positive ion mode.[2]

Analysis: The mass-to-charge ratio (m/z) of the protonated molecule [M+H]⁺ is measured to

confirm the molecular weight. The isotopic purity is determined by comparing the relative

intensities of the deuterated (d4) and non-deuterated (d0) molecular ion peaks.[2]

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation

¹H and ¹³C NMR are used to confirm the chemical structure.
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Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).[2]

Solvent: A deuterated solvent such as DMSO-d₆ or Methanol-d₄.[2]

Expected ¹H NMR Data (based on non-deuterated analog in DMSO-d₆): Signals

corresponding to the valine, Boc, and guanine moieties are expected. The characteristic

signals for the ethylene glycol protons will be absent due to deuteration. Expected shifts for

the non-deuterated analog are approximately: 0.79 (d, 6H), 1.35 (s, 9H), 1.80-2.00 (m, 1H),

3.60-3.80 (m, 2H), 4.00-4.30 (m, 2H), 5.33 (s, 2H), 6.49 (s, 2H), 7.11 (d, 1H), 7.79 (s, 1H),

10.63 (s, 1H).[5]

Signaling Pathway and Experimental Workflow
Mechanism of Action of Valacyclovir/Acyclovir
Valacyclovir is a prodrug that is converted in the body to the active antiviral agent, acyclovir.

Acyclovir is effective against herpes simplex virus (HSV) by targeting the viral DNA replication

process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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